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Compound of Interest

Compound Name: 2,3,5-Triiodobenzoic acid

Cat. No.: B023451 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of 2,3,5-
Triiodobenzoic Acid (TIBA), a well-known auxin transport inhibitor. The information is curated

to support research, scientific, and drug development applications, with a focus on data

presentation, experimental protocols, and the visualization of key concepts.

Core Data Presentation
Quantitative data on the solubility and stability of 2,3,5-Triiodobenzoic Acid is summarized

below. It is important to note that while qualitative descriptions are abundant, precise

quantitative data is limited in publicly available literature.

Solubility Data
2,3,5-Triiodobenzoic acid is generally characterized by its low solubility in water and higher

solubility in organic solvents.[1][2] The presence of three iodine atoms on the benzoic acid

structure contributes to its hydrophobic nature.[1] The solubility of TIBA can be influenced by

temperature and pH.[1] Its sodium salt, in contrast, is highly soluble in water.
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Solvent/Condition
Solubility
Description

Quantitative Value
(if available)

Source(s)

Water
Insoluble / Slightly

Soluble
0.028 g/L (Predicted) [2][3][4]

Ethanol Very Soluble Not specified [2][4]

Methanol Soluble 5% (50 mg/mL) [4]

Ether Very Soluble Not specified [4]

Dichloromethane Soluble Not specified [1]

Benzene Slightly Soluble Not specified [4]

Sodium Hydroxide

(NaOH)
Soluble Not specified [2]

Potassium Hydroxide

(KOH)
Soluble Not specified [2]

Stability Data
2,3,5-Triiodobenzoic acid is a stable crystalline solid under standard conditions.[1] However, it

is sensitive to light and has a recommended shelf life of 24 to 60 months when stored properly

in a cool, dry, and dark environment.[5]
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Condition Stability Profile
Decomposition
Products

Source(s)

Storage
Stable under normal

conditions.

Not applicable under

normal storage.
[1]

Recommended

storage at 4°C,

protected from light.

Shelf life of 24-60

months with proper

storage.

[5]

Light Exposure

Sensitive to UV light;

photodegradation can

occur.

Not fully characterized

in available literature.

Thermal Stress
Decomposes upon

heating.

Carbon monoxide

(CO), Carbon dioxide

(CO2), Hydrogen

iodide (HI).

[3]

Aqueous Solution

Stability is influenced

by pH and

temperature.

Hydrolysis products

may include various

deiodinated and

hydroxylated benzoic

acids.

[6]

Aqueous stock

solutions of the

sodium salt are

recommended to be

stored at -20°C for up

to 1 month or -80°C

for up to 6 months,

protected from light.

Experimental Protocols
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Detailed methodologies for determining the solubility and stability of 2,3,5-Triiodobenzoic Acid
are outlined below. These are generalized protocols that can be adapted for specific

experimental needs.

Determination of Aqueous and Organic Solubility
(Shake-Flask Method)
This protocol is a standard method for determining the solubility of a compound in various

solvents.

Preparation: Add an excess amount of 2,3,5-Triiodobenzoic Acid to a known volume of the

desired solvent (e.g., water, ethanol, methanol) in a sealed, screw-cap vial or flask.

Equilibration: Agitate the mixture at a constant temperature (e.g., 25°C) using a mechanical

shaker or magnetic stirrer for a sufficient period (typically 24-48 hours) to ensure equilibrium

is reached.

Phase Separation: Cease agitation and allow the undissolved solid to settle. If necessary,

centrifuge the sample to ensure a clear supernatant.

Sampling: Carefully withdraw a known volume of the clear, saturated supernatant.

Quantification: Analyze the concentration of 2,3,5-Triiodobenzoic Acid in the supernatant

using a validated analytical method, such as High-Performance Liquid Chromatography

(HPLC) with UV detection.

Calculation: The solubility is calculated from the measured concentration in the saturated

solution and is typically expressed in mg/mL or g/L.

Assessment of Chemical Stability (HPLC-Based Method)
This protocol outlines a method for evaluating the stability of 2,3,5-Triiodobenzoic Acid under

various stress conditions.

Sample Preparation: Prepare stock solutions of 2,3,5-Triiodobenzoic Acid in a suitable

solvent. For forced degradation studies, prepare separate solutions in acidic (e.g., 0.1 N
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HCl), basic (e.g., 0.1 N NaOH), and neutral (water or buffer) conditions. Also, prepare a

solution for oxidative stress (e.g., 3% H₂O₂).

Stress Conditions:

Hydrolytic Stability: Incubate the acidic, basic, and neutral solutions at a controlled

temperature (e.g., 60°C) for a defined period.

Oxidative Stability: Incubate the solution with hydrogen peroxide at room temperature or a

slightly elevated temperature.

Photostability: Expose a solution of the compound to a controlled light source (e.g., UV

lamp) for a specified duration, with a control sample kept in the dark.

Time-Point Sampling: At predetermined time intervals (e.g., 0, 2, 4, 8, 24 hours), withdraw an

aliquot from each stressed sample. Neutralize the acidic and basic samples before analysis.

HPLC Analysis: Analyze the samples using a validated stability-indicating HPLC method.

This method should be capable of separating the intact 2,3,5-Triiodobenzoic Acid from its

degradation products.

Data Analysis: Quantify the amount of remaining 2,3,5-Triiodobenzoic Acid at each time

point. The degradation rate can be determined by plotting the concentration of the parent

compound against time.

Mandatory Visualizations
Signaling Pathway: Inhibition of Auxin Transport by
2,3,5-Triiodobenzoic Acid
2,3,5-Triiodobenzoic Acid is a well-established inhibitor of polar auxin transport, a crucial

process for plant growth and development. It is believed to interfere with the function of PIN-

FORMED (PIN) proteins, which are auxin efflux carriers.
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Caption: Mechanism of 2,3,5-Triiodobenzoic Acid (TIBA) mediated inhibition of polar auxin

transport.

Experimental Workflow: Solubility Determination
The following diagram illustrates a typical workflow for determining the solubility of 2,3,5-
Triiodobenzoic Acid.
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Caption: A generalized workflow for the experimental determination of solubility.

Logical Relationship: Factors Affecting Stability
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This diagram illustrates the key factors that can influence the stability of 2,3,5-Triiodobenzoic
Acid.

Stability of
2,3,5-Triiodobenzoic Acid

Temperature Light Exposure (UV) pH (in solution) Presence of Oxidants Moisture/Humidity

Click to download full resolution via product page

Caption: Key environmental factors influencing the stability of 2,3,5-Triiodobenzoic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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